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Compound of Interest

Compound Name: 22-Methyltricosanoyl-CoA

Cat. No.: B15547569

Conclusion

The peroxisomal beta-oxidation of pristanoyl-CoA is a well-defined metabolic pathway crucial
for the degradation of dietary phytanic acid. While direct experimental data for 22-
methyltricosanoyl-CoA is limited, its metabolism is predicted to follow the same fundamental
enzymatic steps, involving ACOX2/3, MFP2, and SCPx, characteristic of very long-chain and 2-
methyl-branched fatty acids. The primary differences lie in the initial chain length and the
number of beta-oxidation cycles required for chain shortening within the peroxisome.

Further research, utilizing the experimental protocols outlined in this guide, is necessary to fully
elucidate the specific kinetics and regulation of 22-methyltricosanoyl-CoA metabolism. Such
studies will contribute to a more comprehensive understanding of peroxisomal function and its
role in human health and disease.

« To cite this document: BenchChem. [22-Methyltricosanoyl-CoA vs. pristanoyl-CoA in
peroxisomal beta-oxidation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547569#22-methyltricosanoyl-coa-vs-pristanoyl-
coa-in-peroxisomal-beta-oxidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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